Cas no 26819-11-4 (N-Ethyl-3-nitrobenzamide)
N-Ethyl-3-nitrobenzamide structure
Product Name:N-Ethyl-3-nitrobenzamide
CAS No:26819-11-4
MF:C9H10N2O3
MW:194.187302112579
MDL:MFCD01211875
CID:852249
PubChem ID:4337561
Update Time:2025-04-19
N-Ethyl-3-nitrobenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-Ethyl-3-nitrobenzamide
- Benzamide, N-ethyl-3-nitro-
- 3-Nitro-benzoesaeure-aethylamid
- 3-nitro-benzoic acid ethylamide
- 3-Nitro-N-aethylbenzamid
- Benzamide,N-ethyl-3-nitro
- m-nitrobenzoylethylamide
- N-Aethyl-3-nitro-benzamid
- N-Ethyl-3-nitrophenylcarboxamide
- 26819-11-4
- F78617
- AKOS000503438
- MFCD01211875
- STL071219
- SCHEMBL8884550
- CS-0208105
- BBA81911
- DA-07493
- DTXSID20402062
- Oprea1_782858
- BS-27836
-
- MDL: MFCD01211875
- Inchi: 1S/C9H10N2O3/c1-2-10-9(12)7-4-3-5-8(6-7)11(13)14/h3-6H,2H2,1H3,(H,10,12)
- InChI Key: MEHSMNJKCAVTNH-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C=1)[N+](=O)[O-])NCC
Computed Properties
- Exact Mass: 194.06900
- Monoisotopic Mass: 194.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 74.9Ų
Experimental Properties
- PSA: 78.41000
- LogP: 2.44250
N-Ethyl-3-nitrobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019143011-10g |
N-Ethyl-3-nitrobenzamide |
26819-11-4 | 95% | 10g |
$518.84 | 2023-09-02 | |
| TRC | E925343-100mg |
N-Ethyl-3-nitrobenzamide |
26819-11-4 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | E925343-250mg |
N-Ethyl-3-nitrobenzamide |
26819-11-4 | 250mg |
$98.00 | 2023-05-18 | ||
| TRC | E925343-500mg |
N-Ethyl-3-nitrobenzamide |
26819-11-4 | 500mg |
$150.00 | 2023-05-18 | ||
| TRC | E925343-1g |
N-Ethyl-3-nitrobenzamide |
26819-11-4 | 1g |
$207.00 | 2023-05-18 | ||
| Apollo Scientific | OR912583-1g |
N-Ethyl-3-nitrobenzamide |
26819-11-4 | 98% | 1g |
£115.00 | 2025-02-20 | |
| Apollo Scientific | OR912583-5g |
N-Ethyl-3-nitrobenzamide |
26819-11-4 | 98% | 5g |
£370.00 | 2025-02-20 | |
| abcr | AB335152-1 g |
N-Ethyl-3-nitrobenzamide; 98% |
26819-11-4 | 1 g |
€178.00 | 2023-07-19 | ||
| abcr | AB335152-5 g |
N-Ethyl-3-nitrobenzamide; 98% |
26819-11-4 | 5 g |
€552.00 | 2023-07-19 | ||
| Fluorochem | 217200-1g |
N-Ethyl-3-nitrobenzamide |
26819-11-4 | 95% | 1g |
£100.00 | 2022-03-01 |
N-Ethyl-3-nitrobenzamide Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
26819-11-4 (N-Ethyl-3-nitrobenzamide) Related Products
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- 34907-24-9(N-(4-Nitrobenzyl)benzamide)
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- 2585-24-2(Benzamide,4-nitro-N-propyl-)
- 10056-19-6(Benzamide,N-(1-methylethyl)-3,5-dinitro-)
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